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Introduction

Pentachloronitrobenzene (PCNB), also known as quintozene, is a broad-spectrum, non-

systemic contact fungicide utilized since the 1950s for the control of a variety of fungal

diseases in turfgrass and other crops.[1] As a contact fungicide, PCNB must be present on the

plant or in the soil before an infection begins to be effective, forming a protective barrier on

plant surfaces.[1][2] It is primarily effective against soil-borne pathogens but also demonstrates

some efficacy against foliar diseases.[1] PCNB's multi-site mode of action is a key

characteristic, making it a valuable tool in fungicide resistance management programs.[1][3]

Regulatory oversight by the U.S. Environmental Protection Agency (EPA) has led to changes in

PCNB's approved uses, including the cessation of its use on home lawns.[2][4][5] Its

application is now primarily directed towards non-residential turf, such as golf courses, sod

farms, and industrial parks.[6]

Mechanism of Action

PCNB is classified by the Fungicide Resistance Action Committee (FRAC) under Group 14 as

an aromatic hydrocarbon fungicide.[6] Its primary mode of action involves the inhibition of lipid

and membrane synthesis.[1][3][7] Specifically, it is thought to cause lipid peroxidation, which

leads to the disruption of fungal cell membranes.[6]
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Beyond its effects on membranes, PCNB exhibits a multi-site inhibitory action on fungal

metabolism:

It interferes with the metabolic pathway of soil-borne pathogens by blocking the pentose

phosphate shunt.[1]

It obstructs the entry of pyruvic acid into the Krebs cycle.[1]

It generally inhibits glucose formation.[1]

It is also reported that PCNB breakdown can release CO2, which inhibits oxygen uptake by

the fungal spore, preventing germination or killing the fungus.[1]

Due to this multi-site activity, there have been no documented cases of pathogen resistance to

PCNB.[1]
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PCNB's Multi-Site Mode of Action in Fungal Pathogens.

Application Data
PCNB is effective against several key turfgrass diseases. Application rates vary by target

disease, formulation, and site. Granular formulations like Turfcide® 10G are often used for

preventive snow mold control.[6]

Table 1: Summary of PCNB Application Rates for Turfgrass Diseases
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Target
Disease
(Pathogen)

Application
Site

Formulation

Application
Rate
(Product
per 1,000
sq. ft.)

Active
Ingredient
Rate

Notes

Brown Patch

(Rhizoctonia

solani)

Golf Courses,

Sod Farms,

Industrial

Parks

10G 2.0 - 7.5 lb
0.2 - 0.75 lb

a.i.

Apply at first

sign of

disease.[6][8]

Dollar Spot

(Clarireedia

spp.)

Golf Courses,

Sod Farms,

Industrial

Parks

10G 5.0 - 7.5 lb
0.5 - 0.75 lb

a.i.

Not for use in

California.[6]

[8]

Leaf

Spot/Melting

Out

(Bipolaris,

Drechslera

spp.)

Golf Courses,

Sod Farms,

Industrial

Parks

10G 5.0 - 7.5 lb
0.5 - 0.75 lb

a.i.

For

preventative

control, apply

in spring or

fall.[6][8]

Gray Snow

Mold

(Typhula

spp.)

Golf Courses,

Sod Farms,

Industrial

Parks

10G 5.0 - 10.0 lb
0.5 - 1.0 lb

a.i.

Apply in the

fall before the

first snowfall.

[6]

Gray Snow

Mold

(Typhula

spp.)

Professional

& College

Athletic

Fields

10G 5.0 - 7.5 lb
0.5 - 0.75 lb

a.i.

Apply in the

fall before the

first snowfall.

[6]

Pink Snow

Mold

(Microdochiu

m nivale)

Golf Courses,

Sod Farms,

Industrial

Parks

10G 5.0 - 10.0 lb
0.5 - 1.0 lb

a.i.

Apply in the

fall before the

first snowfall.

[6]

Pink Snow

Mold

Professional

& College

10G 5.0 - 7.5 lb 0.5 - 0.75 lb

a.i.

Apply in the

fall before the
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(Microdochiu

m nivale)

Athletic

Fields

first snowfall.

[6]

Note: Always consult the product label for specific rates, timing, and application instructions.[6]

PCNB may cause phytotoxicity on cool-season turfgrasses during periods of high heat (>90°F)

or environmental stress.[9]

Experimental Protocols
Protocol 1: General Protocol for Evaluating PCNB Efficacy on Turfgrass Diseases in a Field

Setting

This protocol provides a framework for conducting field trials to assess the efficacy of PCNB

against a target turfgrass disease.

1. Objective: To determine the efficacy of various rates and application timings of PCNB for the

control of a specific turfgrass disease (e.g., Brown Patch caused by Rhizoctonia solani) under

field conditions.

2. Experimental Design:

Location: Select a turfgrass area with a known history of the target disease. The turf species

should be relevant to the intended use (e.g., creeping bentgrass for a golf course fairway).

Plot Layout: Use a Randomized Complete Block Design (RCBD) with a minimum of four

replications. Plot sizes should be adequate for disease assessment and to prevent spray drift

between plots (e.g., 1m x 2m).

Treatments:

Untreated Control (UTC).

PCNB formulation (e.g., 10G or 75W) at low, medium, and high label rates.

Industry Standard Fungicide (positive control).

Tank-mix combinations of PCNB with other fungicides, if applicable.[1]
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3. Materials and Equipment:

Calibrated granular spreader or CO2-pressurized backpack sprayer.

Personal Protective Equipment (PPE) as per the product label.

Plot marking stakes and measuring tapes.

Data collection sheets or electronic device.

Digital camera for photographic documentation.

Irrigation system.

4. Methodology:

Site Preparation: Ensure the turf is managed according to standard practices for the location

(mowing height, fertility, etc.).

Inoculation (if necessary): If natural disease pressure is unreliable, inoculate the plot area

with the target pathogen. For R. solani, this can be done using infested grain inoculum

spread evenly across the plots.

Application:

Apply treatments at a designated timing (e.g., preventively before symptoms appear or

curatively at the first sign of disease).[2][10]

For granular products, ensure uniform distribution.[2]

For sprayable formulations, use a spray volume sufficient for thorough coverage (e.g., 2

gallons per 1,000 sq. ft.).

Follow application with irrigation (e.g., 1/4 inch) to wash the fungicide into the soil or thatch

layer, especially for soil-borne diseases.[2][11]

Maintenance: Continue standard turf management practices throughout the trial period.

Avoid practices that could interfere with disease development or treatment efficacy.
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5. Data Collection and Analysis:

Disease Assessment: Rate disease severity at regular intervals (e.g., 7, 14, 21, and 28 days

after treatment). Use a visual rating scale (e.g., 0-100% of plot area diseased, or a 1-9

scale).

Turf Quality: Assess turfgrass quality visually on a 1-9 scale, where 1 is dead turf, 9 is

excellent, and 6 is considered minimally acceptable.

Phytotoxicity: Record any signs of phytotoxicity (e.g., yellowing, stunting) on a 1-9 scale,

where 9 represents no injury.[2]

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD at P=0.05) to

compare treatment means.
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Experimental Workflow for PCNB Efficacy Testing on Turfgrass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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